Cas no 834-24-2 (4-Aminostilbene)

• Product Name: 4-Aminostilbene
• CAS No: 834-24-2
• MF: C₁₄H₁₃N
• MW: 195.2597
• MDL: MFCD00025377
• CID: 83125
• PubChem ID: 87562372
• Update Time: 2025-06-12

4-Aminostilbene Chemical and Physical Properties

Names and Identifiers

• 4-Aminostilbene
• 4-[(E)-2-Phenylethenyl]aniline
• 4-Stilbenamine
• trans-4-Aminostilbene
• p-Aminostilbene
• p-Styrylaniline
• (E)-4-Styrylaniline
• 4-N-Stilbenamine
• trans-4-N-Stilbenamine
• trans-4-Stilbene
• 4-Styryl-phenylamine
• 4-STILBENAMINE, (E)-
• 4-styrylaniline
• Benzenamine, 4-(2-phenylethenyl)-
• 4-(2-Phenylethenyl)benzenamine
• (E)-4-(2-Phenylethenyl)benzenamine
• DI9WQ08BLU
• Benzenamine, 4-(2-phenylethenyl)-, (E)-
• VFPLSXYJ
• NCGC00328939-01
• 834-24-2
• CCRIS 1872
• NSC 36396
• Stilbene, 4-amino- (E)-
• 4-[2-Phenylethenyl]aniline, AldrichCPR
• 4-[(E)-2-Phenylethenyl]aniline #
• BDBM50334280
• 4-amino-trans-stilbene
• SCHEMBL219628
• CHEMBL69011
• BBL001781
• A0854
• NSC-36396
• UNII-DI9WQ08BLU
• BRD-K48379721-001-01-3
• 4309-66-4
• 4-12-00-03399 (Beilstein Handbook Reference)
• trans-p-Aminostilbene
• F3145-0966
• AKOS000319518
• Oprea1_401810
• WLN: ZR D1U1R
• 4-[2-Phenylethenyl]aniline
• DTXSID501032168
• 4-[(1E)-2-phenylethenyl]aniline
• AMINOSTILBENE, 4-
• D88339
• 4-[(E)-2-PHENYL-1-ETHENYL]ANILINE
• BRN 2208344
• MFCD00025377
• NSC36396
• VS-00875
• SCHEMBL219627
• CCRIS 761
• AB01322687-02
• 4-amino stilbene
• HMS1542C08
• Z57204889
• STK065381

• MDL： MFCD00025377
• Inchi： 1S/C14H13N/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H,15H2/b7-6+
• InChI Key： VFPLSXYJYAKZCT-VOTSOKGWSA-N
• SMILES： N([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2208344

Computed Properties

• Exact Mass: 195.10500
• Monoisotopic Mass: 195.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 1.0778 (rough estimate)
• Melting Point: 150.0 to 153.0 deg-C
• Boiling Point: 321.94°C (rough estimate)
• Flash Point: 186.9°C
• Refractive Index: 1.6353 (estimate)
• PSA: 26.02000
• LogP: 4.02040
• Solubility: Not determined

4-Aminostilbene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• RTECS：WJ3500000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Aminostilbene

Comprehensive Overview of 4-Aminostilbene (CAS No. 834-24-2): Properties, Applications, and Research Insights

4-Aminostilbene (CAS No. 834-24-2) is an organic compound belonging to the stilbene derivatives family, characterized by the presence of an amino group (-NH₂) at the para position of the stilbene backbone. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and versatile applications. The molecular structure of 4-Aminostilbene consists of two phenyl rings connected by a double bond, with the amino group enhancing its reactivity and functionality. Researchers often explore its photophysical properties, making it a subject of interest in materials science and fluorescence studies.

In recent years, the demand for 4-Aminostilbene derivatives has surged, driven by their potential in advanced materials, including organic light-emitting diodes (OLEDs) and fluorescent probes. The compound's ability to exhibit strong fluorescence under UV light makes it valuable for bioimaging applications, a topic frequently searched by scientists and engineers. Additionally, its role in polymer chemistry and photocatalysis has been widely discussed in peer-reviewed journals, aligning with the growing interest in sustainable and energy-efficient technologies.

One of the most searched questions related to 4-Aminostilbene is: "What are the synthetic routes for 4-Aminostilbene?" The compound can be synthesized via several methods, including the Heck coupling reaction or reduction of corresponding nitro compounds. Researchers also investigate its structure-activity relationships (SAR) to optimize performance in specific applications. For instance, modifications to the amino group or the stilbene core can significantly alter its electronic properties, a key consideration for materials design.

The thermal and chemical stability of 4-Aminostilbene further expands its utility in high-performance coatings and adhesives. Industries are increasingly adopting this compound for UV-curable resins, a trend reflecting the broader shift toward environmentally friendly manufacturing processes. Moreover, its compatibility with nanotechnology applications, such as quantum dot synthesis, has opened new avenues for innovation. These aspects resonate with current searches on "green chemistry solutions" and "nanomaterial advancements," highlighting its relevance in cutting-edge research.

From a safety perspective, 4-Aminostilbene is generally handled under standard laboratory conditions, with no significant hazards reported in mainstream literature. However, users often search for "4-Aminostilbene safety data sheets (SDS)" to ensure proper handling and storage. Regulatory compliance varies by region, but the compound is not classified under restricted categories, making it accessible for research and industrial use. This aligns with the increasing focus on chemical safety and regulatory transparency in scientific communities.

In conclusion, 4-Aminostilbene (CAS No. 834-24-2) represents a multifaceted compound with broad applications in materials science, biotechnology, and industrial chemistry. Its photophysical properties, synthetic flexibility, and compatibility with emerging technologies make it a valuable subject for ongoing research. As interest grows in sustainable materials and advanced imaging techniques, this compound is poised to play a pivotal role in future innovations. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its full capabilities.